Cas no 1430933-70-2 (2-(Methylthio)benzo[d]oxazole-6-methanol)

2-(Methylthio)benzo[d]oxazole-6-methanol structure
1430933-70-2 structure
Product Name:2-(Methylthio)benzo[d]oxazole-6-methanol
CAS No:1430933-70-2
MF:C9H9NO2S
MW:195.238260984421
CID:4818320
Update Time:2023-08-19

2-(Methylthio)benzo[d]oxazole-6-methanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)benzo[d]oxazole-6-methanol
    • 6-Benzoxazolemethanol, 2-(methylthio)-
    • (2-(methylthio)benzo[d]oxazol-6-yl)methanol
    • (2-methylsulfanyl-1,3-benzoxazol-6-yl)methanol
    • Inchi: 1S/C9H9NO2S/c1-13-9-10-7-3-2-6(5-11)4-8(7)12-9/h2-4,11H,5H2,1H3
    • InChI Key: AWBVUQKVEGMXSF-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC2C=CC(CO)=CC=2O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 179
  • XLogP3: 1.7
  • Topological Polar Surface Area: 71.6

2-(Methylthio)benzo[d]oxazole-6-methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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